Cas no 1456-72-0 (1,3,4-Thiadiazole,2-methyl-5-phenyl-)

1,3,4-Thiadiazole,2-methyl-5-phenyl- structure
1456-72-0 structure
Product Name:1,3,4-Thiadiazole,2-methyl-5-phenyl-
CAS No:1456-72-0
MF:C9H8N2S
MW:176.238220214844
CID:201013
PubChem ID:97425
Update Time:2025-04-19

1,3,4-Thiadiazole,2-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazole,2-methyl-5-phenyl-
    • 2-methyl-5-phenyl-1,3,4-thiadiazole
    • 2-methyl-5-phenyl-[1,3,4]thiadiazole
    • 2-Metil-5-fenil-1,3,4-tiadiazolo [Italian]
    • 2-Phenyl-5-methyl-1,3,4-thiodiazol
    • 5-Methyl-2-phenyl-1,3,4-thiodiazol
    • AC1L3YHL
    • BRN 0127290
    • L 1539
    • Methyl-phenyl-[1,3,4]thiadiazol
    • methyl-phenyl-[1,3,4]thiadiazole
    • NSC122382
    • SureCN2421712
    • 1,3,4-Thiadiazole, 2-methyl-5-phenyl-
    • D22RTA40AP
    • GEVBBQNWDQJVTA-UHFFFAOYSA-N
    • 1456-72-0
    • 2-Metil-5-fenil-1,3,4-tiadiazolo
    • SCHEMBL2421712
    • NSC-122382
    • DTXSID30163117
    • 4-27-00-07146 (Beilstein Handbook Reference)
    • NSC 122382
    • UNII-D22RTA40AP
    • Inchi: 1S/C9H8N2S/c1-7-10-11-9(12-7)8-5-3-2-4-6-8/h2-6H,1H3
    • InChI Key: GEVBBQNWDQJVTA-UHFFFAOYSA-N
    • SMILES: S1C(C)=NN=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 176.04094
  • Monoisotopic Mass: 176.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Density: 1.199
  • Boiling Point: 309.6°Cat760mmHg
  • Flash Point: 139.6°C
  • Refractive Index: 1.599
  • PSA: 25.78
  • LogP: 2.51350

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